Cas no 165445-27-2 (Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl-)
165445-27-2 structure
Product Name:Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl-
CAS No:165445-27-2
MF:C59H104N4O2
MW:901.482677459717
CID:224499
PubChem ID:44149663
Update Time:2025-04-19
Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl- Chemical and Physical Properties
Names and Identifiers
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- 1-docosyl-3-[4-[[4-(docosylcarbamoylamino)phenyl]methyl]phenyl]urea
- Urea, N,N''-(methylenedi-4,1-phenylene)bis(N'-docosyl-
- Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl-
- DTXSID501015477
- 165445-27-2
- Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl-
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- Inchi: 1S/C59H104N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-51-60-58(64)62-56-47-43-54(44-48-56)53-55-45-49-57(50-46-55)63-59(65)61-52-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h43-50H,3-42,51-53H2,1-2H3,(H2,60,62,64)(H2,61,63,65)
- InChI Key: AQGZSOYLDAKYMZ-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(NCCCCCCCCCCCCCCCCCCCCCC)=O)NCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 900.81592857g/mol
- Monoisotopic Mass: 900.81592857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 65
- Rotatable Bond Count: 46
- Complexity: 928
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 23.9
- Topological Polar Surface Area: 82.3Ų
Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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